4-Acetoxy-2-amino-5-methoxybenzoic acid
Overview
Description
4-Acetoxy-2-amino-5-methoxybenzoic acid, also known as AMT, is a psychoactive drug that belongs to the tryptamine family. It is a derivative of alpha-methyltryptamine (AMT) and has been used for its hallucinogenic effects. In recent years, AMT has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 4-Acetoxy-2-amino-5-methoxybenzoic acid is not fully understood. It is believed to work by binding to serotonin receptors in the brain, which leads to changes in neurotransmitter activity. This results in altered perception, mood, and cognition.
Biochemical and Physiological Effects:
4-Acetoxy-2-amino-5-methoxybenzoic acid has been found to have a range of biochemical and physiological effects. It has been shown to increase the levels of dopamine, norepinephrine, and serotonin in the brain. It also increases the levels of brain-derived neurotrophic factor (BDNF), which is important for neuronal growth and survival.
Advantages and Limitations for Lab Experiments
4-Acetoxy-2-amino-5-methoxybenzoic acid has several advantages and limitations for lab experiments. It is relatively easy to synthesize and purify, making it a useful tool for studying the effects of tryptamines on the brain. However, its psychoactive effects can make it difficult to use in certain experiments, and caution must be taken when handling the substance.
Future Directions
There are several future directions for research on 4-Acetoxy-2-amino-5-methoxybenzoic acid. One area of interest is its potential use in treating addiction, particularly in the context of opioid addiction. There is also potential for 4-Acetoxy-2-amino-5-methoxybenzoic acid to be used as a tool for studying the role of serotonin receptors in the brain. Additionally, further research is needed to fully understand the biochemical and physiological effects of 4-Acetoxy-2-amino-5-methoxybenzoic acid and its potential therapeutic applications.
Conclusion:
In conclusion, 4-Acetoxy-2-amino-5-methoxybenzoic acid, or 4-Acetoxy-2-amino-5-methoxybenzoic acid, is a psychoactive drug that has gained attention in scientific research due to its potential therapeutic applications. It is synthesized through a reaction of 5-methoxytryptamine with acetic anhydride and acetic acid and has been found to have anti-inflammatory, antioxidant, and neuroprotective effects. Further research is needed to fully understand the biochemical and physiological effects of 4-Acetoxy-2-amino-5-methoxybenzoic acid and its potential therapeutic applications.
Scientific Research Applications
4-Acetoxy-2-amino-5-methoxybenzoic acid has been studied for its potential therapeutic applications in various fields. It has been found to have anti-inflammatory, antioxidant, and neuroprotective effects. 4-Acetoxy-2-amino-5-methoxybenzoic acid has also been studied for its potential use in treating depression, anxiety, and addiction.
properties
IUPAC Name |
4-acetyloxy-2-amino-5-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO5/c1-5(12)16-9-4-7(11)6(10(13)14)3-8(9)15-2/h3-4H,11H2,1-2H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXEXNCAPQLAGGG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=C(C=C(C(=C1)N)C(=O)O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10652175 |
Source
|
| Record name | 4-(Acetyloxy)-2-amino-5-methoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10652175 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Acetoxy-2-amino-5-methoxybenzoic acid | |
CAS RN |
887587-22-6 |
Source
|
| Record name | 4-(Acetyloxy)-2-amino-5-methoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10652175 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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